Cas no 82460-75-1 (rabdophyllin g)

rabdophyllin g Properties

Names and Identifiers

• rabdophyllin g
• Isodonoiol
• Rabdosin C
• (5α)-8-(Acetyloxy)-8,10-deepoxy-13-deoxy-5-hydroxyenmein (ACI)
• 6H-6a,9-Methanobenzo[b]cyclohepta[d]pyran, enmein deriv. (ZCI)
• AKOS040747343
• [11-hydroxy-8-(hydroxymethyl)-7,7-dimethyl-14-methylidene-2,15-dioxo-3-oxatetracyclo[11.2.1.01,10.04,9]hexadecan-9-yl]methyl acetate
• Enmein, 8-(acetyloxy)-8,10-deepoxy-13-deoxy-5-hydroxy-, (5-alpha)-
• DTXSID701002692
• 82460-75-1
• [11-Hydroxy-1-(hydroxymethyl)-2,2-dimethyl-8-methylidene-6,7-dioxodecahydro-6H-6a,9-methanobenzo[b]cyclohepta[d]pyran-11b(1H)-yl]methyl acetate
• (11-hydroxy-8-(hydroxymethyl)-7,7-dimethyl-14-methylidene-2,15-dioxo-3-oxatetracyclo(11.2.1.01,10.04,9)hexadecan-9-yl)methyl acetate
• G88930
• [(1R,4R,8R,9R,10R,11S,13R)-11-Hydroxy-8-(hydroxymethyl)-7,7-dimethyl-14-methylidene-2,15-dioxo-3-oxatetracyclo[11.2.1.0,.0,]hexadecan-9-yl]methyl acetic acid
• ((1R,4R,8R,9R,10R,11S,13R)-11-Hydroxy-8-(hydroxymethyl)-7,7-dimethyl-14-methylidene-2,15-dioxo-3-oxatetracyclo(11.2.1.0,.0,)hexadecan-9-yl)methyl acetic acid
• DA-67090
• +Expand

• InChIKey： OCELUFZNLBUKGF-UHFFFAOYSA-N
• Inchi： 1S/C22H30O7/c1-11-13-7-14(25)17-21(8-13,18(11)26)19(27)29-16-5-6-20(3,4)15(9-23)22(16,17)10-28-12(2)24/h13-17,23,25H,1,5-10H2,2-4H3
• SMILES： O=C(C)OCC12C(CO)C(C)(C)CCC1OC(C13CC(CC(C21)O)C(=C)C3=O)=O

Computed Properties

• Exact Mass: 406.19900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 406.19915329g/mol
• Heavy Atom Count: 29
• Complexity: 786
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 110Ų

Experimental Properties

• LogP: 1.40220
• PSA: 110.13000